Cas no 1315368-29-6 (5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole)

• Product Name: 5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole
• CAS No: 1315368-29-6
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5149172
• Update Time: 2025-10-28

5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(2-bromophenyl)-3-cyclopropyl-
• 5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole

• Inchi： 1S/C11H9BrN2O/c12-9-4-2-1-3-8(9)11-13-10(14-15-11)7-5-6-7/h1-4,7H,5-6H2
• InChI Key： ZKGODEVFJFLEEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC(C2CC2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Additional information on 5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole

5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole: A Comprehensive Overview

5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole is a compound with the CAS number 1315368-29-6. This molecule belongs to the class of heterocyclic compounds, specifically the oxadiazole family. Oxadiazoles are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of a bromine atom at the 2-position of the phenyl ring and a cyclopropyl group at the 3-position of the oxadiazole ring makes this compound unique and interesting for various applications in organic chemistry and materials science.

The synthesis of 5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole typically involves multi-step reactions. The oxadiazole core can be synthesized via cyclization reactions of suitable precursors, such as hydrazones or amidoximes. The substitution at the 5-position with a bromophenyl group and at the 3-position with a cyclopropyl group requires careful planning to ensure regioselectivity and high yields. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of these syntheses.

The structural features of this compound make it highly versatile. The bromine atom at the phenyl ring can act as an electron-withdrawing group, influencing the electronic properties of the molecule. The cyclopropyl group introduces strain into the structure, which can enhance reactivity in certain chemical transformations. These characteristics have led to its exploration in various fields, including drug discovery, material science, and organic electronics.

In recent years, researchers have focused on understanding the electronic properties of 5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole. Computational studies using density functional theory (DFT) have revealed its potential as an electron-deficient acceptor material in organic photovoltaic devices. The molecule's ability to form charge-transfer complexes with electron-rich donors has been demonstrated experimentally, making it a promising candidate for use in tandem solar cells.

Beyond its electronic applications, this compound has also been investigated for its biological activity. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals. Further research is needed to explore its potential as a lead compound in drug development.

The synthesis and characterization of 5-(2-Bromophenyl)-3-cyclopropyl-1,2,4-oxadiazole represent a significant advancement in heterocyclic chemistry. Its unique combination of structural features and electronic properties positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.